Cas no 1806955-18-9 (Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate)

• Product Name: Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate
• CAS No: 1806955-18-9
• MF: C₁₁H₁₁BrF₂INO₂
• MW: 434.015821695328
• CID: 4895206
• Update Time: 2025-07-19

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate

• Inchi： 1S/C11H11BrF2INO2/c1-2-18-8(17)4-6-3-7(5-12)11(15)16-9(6)10(13)14/h3,10H,2,4-5H2,1H3
• InChI Key： ZOJRJOFXCAEINT-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=C(C(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1806955-18-9): A Comprehensive Overview

Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1806955-18-9) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl, difluoromethyl, and iodine substituent, offers a wide range of potential applications in drug discovery and development.

The bromomethyl group in the molecule serves as a versatile functional handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives. This feature is particularly valuable in the design of prodrugs and targeted drug delivery systems, where the bromomethyl group can be used to introduce additional functionalities or linkers to enhance the pharmacological properties of the final product.

The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic compounds, making them highly desirable in the development of drugs with improved pharmacokinetic profiles. Recent studies have shown that difluoromethylated compounds often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation, which can significantly enhance their therapeutic efficacy.

The iodine substituent in Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate plays a crucial role in its biological activity. Iodine atoms are known for their ability to participate in various biological processes, including receptor binding and enzyme inhibition. In the context of medicinal chemistry, iodinated compounds have been extensively studied for their potential as radiopharmaceuticals and imaging agents. The iodine atom in this compound could be leveraged to develop novel imaging agents or as a label for tracking drug distribution and metabolism in vivo.

The pyridine ring is a fundamental building block in many biologically active molecules due to its aromatic nature and ability to form hydrogen bonds. The pyridine ring in Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate provides a rigid scaffold that can enhance the compound's binding affinity to specific biological targets. This structural feature is particularly advantageous in the design of small-molecule inhibitors and receptor agonists/antagonists.

The acetate ester group at the C-5 position of the pyridine ring adds another layer of complexity to the molecule. Ester groups are known for their reactivity and can be readily hydrolyzed under physiological conditions, releasing carboxylic acid derivatives. This property makes Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate an attractive candidate for prodrug strategies, where the ester group can be designed to undergo selective cleavage at specific sites within the body, thereby enhancing the drug's targeting and therapeutic effects.

Recent advances in computational chemistry and molecular modeling have further illuminated the potential applications of Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate. High-throughput screening (HTS) techniques have identified this compound as a potent inhibitor of several key enzymes involved in various disease pathways, including cancer, neurodegenerative disorders, and infectious diseases. These findings have sparked interest among researchers to explore its therapeutic potential more thoroughly.

In preclinical studies, Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate has demonstrated promising antitumor activity against various cancer cell lines. Its ability to selectively target cancer cells while sparing normal tissues makes it an attractive candidate for further development as an anticancer agent. Additionally, preliminary data suggest that this compound may also have neuroprotective properties, potentially offering new avenues for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising potential, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological properties of Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate. Ongoing studies are focused on improving its solubility, stability, and bioavailability through chemical modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into clinical applications.

In conclusion, Ethyl 3-(bromomethyl)-6-(difluoromethyl)-2-iodopyridine-5-acetate (CAS No. 1806955-18-9) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional properties make it an attractive candidate for further development as a therapeutic agent or imaging tool. Continued research into this compound is expected to yield valuable insights into its biological activity and potential clinical utility.